1-[(Trimethylsilyl)methyl]cyclopropane-1-carbaldehyde

• Molecular Formula: C8H16OSi
• Molecular Weight: 156.30 g/mol
• IUPAC Name: 1-(trimethylsilylmethyl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C8H16OSi/c1-10(2,3)7-8(6-9)4-5-8/h6H,4-5,7H2,1-3H3
• InChI Key: DQJASPUZOJEIJC-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CC1(CC1)C=O

Description

1-[(Trimethylsilyl)methyl]cyclopropane-1-carbaldehyde is a cyclopropane derivative featuring a trimethylsilylmethyl substituent and an aldehyde functional group. This compound combines the unique strain of the cyclopropane ring with the steric and electronic effects of the silyl group, making it valuable in synthetic chemistry for applications such as nucleophilic additions or as a precursor in organometallic reactions. The trimethylsilyl (TMS) group enhances stability and modulates reactivity by providing steric protection and electron-donating effects via silicon’s hyperconjugative interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(Trimethylsilyl)methyl]cyclopropane-1-carbaldehyde typically involves the reaction of cyclopropane derivatives with trimethylsilyl reagents. One common method is the reaction of cyclopropylmethyl chloride with trimethylsilyl chloride in the presence of a base such as sodium hydride. The resulting intermediate is then oxidized to form the aldehyde group.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors and optimized reaction conditions to ensure high yield and purity. The use of catalysts and advanced purification techniques such as distillation and chromatography is common in industrial settings.

Chemical Reactions Analysis

Types of Reactions: 1-[(Trimethylsilyl)methyl]cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The trimethylsilyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Sodium borohydride or lithium aluminum hydride in anhydrous solvents.

Substitution: Nucleophiles such as halides or alkoxides in the presence of a suitable base.

Major Products Formed:

Oxidation: 1-[(Trimethylsilyl)methyl]cyclopropane-1-carboxylic acid.

Reduction: 1-[(Trimethylsilyl)methyl]cyclopropane-1-methanol.

Substitution: Various substituted cyclopropane derivatives depending on the nucleophile used.

Scientific Research Applications

1-[(Trimethylsilyl)methyl]cyclopropane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis, particularly in the formation of complex molecules and as a precursor for other functionalized cyclopropane derivatives.

Biology: Investigated for its potential biological activity and as a probe in biochemical studies.

Medicine: Explored for its potential use in drug development and as an intermediate in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 1-[(Trimethylsilyl)methyl]cyclopropane-1-carbaldehyde involves its reactivity due to the strained cyclopropane ring and the presence of the reactive aldehyde group. The compound can undergo nucleophilic addition reactions at the aldehyde carbon, leading to the formation of various adducts. The trimethylsilyl group can also be cleaved under certain conditions, allowing for further functionalization of the molecule.

Comparison with Similar Compounds

1-[(Triisopropylsilyl)oxy]cyclopropanecarbaldehyde

• Substituent : A triisopropylsilyloxy (-OSi(i-Pr)₃) group replaces the trimethylsilylmethyl (-CH₂SiMe₃) moiety.
• Electronic Effects : The triisopropylsilyloxy group is bulkier and more electron-withdrawing due to the oxygen atom, altering reactivity in nucleophilic additions or oxidation reactions compared to the TMS analog .

1-[(4-Methylcyclohexyl)methyl]cyclopropane-1-carbaldehyde

• Substituent : A 4-methylcyclohexylmethyl group replaces the TMS group.
• Properties: The cyclohexyl group introduces significant lipophilicity and conformational rigidity.

Key Observations:

• Steric Effects : The triisopropylsilyloxy analog’s bulkiness () may hinder reactions requiring access to the aldehyde group, whereas the TMS derivative balances steric protection with reactivity .
• Lipophilicity : The cyclohexylmethyl analog () likely exhibits higher lipophilicity (logP) than silicon-containing analogs, impacting solubility and pharmacokinetics in drug-design contexts .
• Synthetic Utility : The TMS group in the target compound facilitates regioselective reactions, whereas the discontinued status of the cyclohexylmethyl analog () suggests synthetic or stability challenges .

Research Implications

• Electrophilic Reactivity : The TMS group in 1-[(Trimethylsilyl)methyl]cyclopropane-1-carbaldehyde enhances electrophilicity at the aldehyde carbon compared to the triisopropylsilyloxy analog, making it more reactive toward nucleophiles like Grignard reagents .
• Thermal Stability : Silicon-containing analogs generally exhibit superior thermal stability due to Si-C bond strength, whereas the cyclohexyl derivative may degrade under harsh conditions .

Biological Activity

1-[(Trimethylsilyl)methyl]cyclopropane-1-carbaldehyde is a unique compound characterized by its strained cyclopropane ring, reactive aldehyde group, and trimethylsilyl substituent. This combination imparts distinct chemical properties that have attracted attention in both organic synthesis and biological research. This article explores the biological activity of this compound, including its potential applications in drug development and biochemical studies.

The compound can undergo various chemical reactions:

• Oxidation : The aldehyde group can be oxidized to form the corresponding carboxylic acid.
• Reduction : The aldehyde can be reduced to the corresponding alcohol using reducing agents like sodium borohydride.
• Substitution : The trimethylsilyl group can be substituted with other functional groups through nucleophilic substitution reactions.

These reactions enhance the compound's versatility as a building block in organic synthesis and its potential utility in biological applications .

Biological Activity

Research into the biological activity of 1-[(Trimethylsilyl)methyl]cyclopropane-1-carbaldehyde has revealed several promising avenues:

The mechanism of action primarily involves nucleophilic addition reactions at the aldehyde carbon, leading to the formation of various adducts. The strained cyclopropane ring contributes to its reactivity, making it a valuable probe in biochemical studies .

Applications in Drug Development

The compound has been investigated for its potential use in drug development due to its unique structural features. It serves as an intermediate in synthesizing pharmaceutical compounds, particularly those targeting specific biological pathways .

Research Findings

Recent studies have highlighted various aspects of the biological activity of this compound:

Case Studies

Several case studies have focused on related compounds, providing insights applicable to 1-[(Trimethylsilyl)methyl]cyclopropane-1-carbaldehyde:

Compound	Biological Activity	IC50 Values
CFI-400945	Antitumor (HCT116)	Nanomolar range
82a	Kinase inhibition (Pim-1, Pim-2, Pim-3)	0.4 - 1.1 nM
93	Selective kinase inhibitor	8.3 nM (HL60)

These findings underscore the potential for developing derivatives of 1-[(Trimethylsilyl)methyl]cyclopropane-1-carbaldehyde with enhanced biological activities .